Cas no 886364-86-9 (5-bromo-4-methyl-pyridine-2-carbonitrile)

5-Bromo-4-methyl-pyridine-2-carbonitrile is a versatile heterocyclic compound featuring a bromine substituent at the 5-position and a methyl group at the 4-position of the pyridine ring, with a nitrile functional group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine moiety offers reactivity for cross-coupling reactions, while the nitrile group provides a handle for further functionalization. Its well-defined reactivity profile and stability under standard conditions enhance its utility in constructing complex molecular frameworks. The compound is typically handled under inert conditions to preserve its integrity.

5-bromo-4-methyl-pyridine-2-carbonitrile structure

886364-86-9 structure

Product Name:5-bromo-4-methyl-pyridine-2-carbonitrile

CAS No:886364-86-9

MF:C₇H₅BrN₂

MW:197.032000303268

MDL:MFCD07375090

CID:838823

PubChem ID:53395468

Update Time:2025-06-07

5-bromo-4-methyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-methylpicolinonitrile
- 5-bromo-4-methylpyridine-2-carbonitrile
- 5-Bromo-2-cyano-4-methylpyridine
- 5-bromo-4-methyl-2-Pyridinecarbonitrile
- 5-bromo-4-methylpicolinenitrile
- 5-bromo-4-methyl-pyridine-2-carbonitrile
- 5-Bromo-4-methyl-2-pyridinecarbonitrile (ACI)
- DTXSID10694156
- CS-W019687
- DB-078045
- J-517100
- MFCD07375090
- AKOS006286089
- SCHEMBL153228
- 886364-86-9
- 5-Bromo-4-methylpyridine-2-carbonitrile, AldrichCPR
- FS-3207
- AB41150
- JAQLBGDFALXUMV-UHFFFAOYSA-N
- SY065579
- MDL： MFCD07375090
- Inchi： 1S/C7H5BrN2/c1-5-2-6(3-9)10-4-7(5)8/h2,4H,1H3
- InChI Key： JAQLBGDFALXUMV-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C)C(Br)=CN=1

Computed Properties

Exact Mass: 195.96400
Monoisotopic Mass: 195.96361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68000
LogP: 2.02418

5-bromo-4-methyl-pyridine-2-carbonitrile Security Information

Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：

5-bromo-4-methyl-pyridine-2-carbonitrile Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-4-methyl-pyridine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12736-500mg	5-bromo-4-methyl-pyridine-2-carbonitrile	886364-86-9	95%	500mg	1468.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12736-1g	5-bromo-4-methyl-pyridine-2-carbonitrile	886364-86-9	95%	1g	2189.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MC643-100mg	5-bromo-4-methyl-pyridine-2-carbonitrile	886364-86-9	97+%	100mg	103CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MC643-250mg	5-bromo-4-methyl-pyridine-2-carbonitrile	886364-86-9	97+%	250mg	232CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MC643-1g	5-bromo-4-methyl-pyridine-2-carbonitrile	886364-86-9	97+%	1g	288.0CNY	2021-08-03
Frontier Specialty Chemicals	B12736-1 g	5-Bromo-4-methylpyridine-2-carbonitrile	886364-86-9		1g	$ 58.00	2022-11-04
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B826363-1g	5-bromo-4-methylpyridine-2-carbonitrile	886364-86-9	≥95%	1g	666.00	2021-05-17
Matrix Scientific	075831-250mg	5-Bromo-2-cyano-4-methylpyridine, 95+%	886364-86-9	95+%	250mg	$88.00	2023-09-08
Matrix Scientific	075831-1g	5-Bromo-2-cyano-4-methylpyridine, 95+%	886364-86-9	95+%	1g	$230.00	2023-09-08

5-bromo-4-methyl-pyridine-2-carbonitrile Production Method

Production Method 1

3430-26-0

886364-86-9

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 5 min, 150 °C

Reference

Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis

Mammoliti, Oscar ; Palisse, Adeline; Joannesse, Caroline; El Bkassiny, Sandy; Allart, Brigitte; et al, Journal of Medicinal Chemistry, 2021, 64(9), 6037-6058

5-bromo-4-methyl-pyridine-2-carbonitrile Raw materials

2,5-Dibromo-4-methylpyridine

5-bromo-4-methyl-pyridine-2-carbonitrile Preparation Products

5-bromo-4-methyl-pyridine-2-carbonitrile (886364-86-9)

5-bromo-4-methyl-pyridine-2-carbonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:886364-86-9)5-bromo-4-methyl-pyridine-2-carbonitrile

Order Number:A853517

Stock Status:in Stock

Quantity:50.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:45

Price ($):280.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

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